3-((4-chlorophenyl)sulfonyl)-N-(4-methoxybenzyl)pyrrolidine-1-carboxamide

• IUPAC Name: 3-(4-chlorophenyl)sulfonyl-N-[(4-methoxyphenyl)methyl]pyrrolidine-1-carboxamide
• InChI: InChI=1S/C19H21ClN2O4S/c1-26-16-6-2-14(3-7-16)12-21-19(23)22-11-10-18(13-22)27(24,25)17-8-4-15(20)5-9-17/h2-9,18H,10-13H2,1H3,(H,21,23)
• InChI Key: VONDJJPQAQBMON-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)N2CCC(C2)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C19H21ClN2O4S
• Molecular Weight: 408.9 g/mol

Description

3-((4-chlorophenyl)sulfonyl)-N-(4-methoxybenzyl)pyrrolidine-1-carboxamide, also known as CSPC, is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. CSPC is a pyrrolidine derivative that has been synthesized through a multi-step process, and its unique chemical structure allows it to interact with specific targets in the body, making it a promising candidate for drug development.

Scientific Research Applications

Molecular Structure and Synthesis

The crystal structure and molecular conformation of compounds related to "3-((4-chlorophenyl)sulfonyl)-N-(4-methoxybenzyl)pyrrolidine-1-carboxamide" have been explored, indicating their potential as antineoplastic agents. For instance, the structure and conformation of solvated 1-(4-methoxybenzenesulfonyl)-5-oxo-pyrrolidine-2-carboxamide were studied using X-ray analysis and AM1 molecular orbital methods. This research highlights the compound's crystalline structure and its potential applications in drug development (Banerjee et al., 2002).

Polymer Synthesis

Research into the synthesis of new polyamides based on aromatic diamines and carboxylate derivatives reveals the creation of novel polymers with inherent viscosities and solubility properties. Such studies demonstrate the versatility of sulfonyl and carboxamide-containing compounds in polymer science, paving the way for materials with advanced thermal properties and solubility (Faghihi & Mozaffari, 2008).

Antimicrobial Properties

Compounds structurally similar to "3-((4-chlorophenyl)sulfonyl)-N-(4-methoxybenzyl)pyrrolidine-1-carboxamide" have been evaluated for their antibacterial activity, indicating a promising avenue for the development of new antibacterial agents. The design and synthesis of diverse pyrrole-2-carboxamide derivatives have shown significant activity against both Gram-positive and Gram-negative bacterial strains, underscoring the potential of these compounds in combating bacterial infections (Mane et al., 2017).

Advanced Materials Development

The exploration of novel soluble fluorinated polyamides containing pyridine and sulfone moieties highlights the creation of materials with exceptional thermal stability, solubility, and mechanical properties. Such compounds exhibit low dielectric constants and moisture absorption, making them suitable for applications in the electronics industry (Liu et al., 2013).